Cas no 101870-17-1 (3-Pyridinecarboxaldehyde,5-methyl-, oxime)

3-Pyridinecarboxaldehyde,5-methyl-, oxime structure
101870-17-1 structure
Product Name:3-Pyridinecarboxaldehyde,5-methyl-, oxime
CAS No:101870-17-1
MF:C7H8N2O
MW:136.15122127533
CID:124776
PubChem ID:92018942
Update Time:2025-04-18

3-Pyridinecarboxaldehyde,5-methyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde,5-methyl-, oxime
    • Nicotinaldehyde,5-methyl-, oxime (6CI)
    • DTXSID301280945
    • 5-Methyl-3-pyridinecarboxaldehyde oxime
    • 101870-17-1
    • Nicotinaldehyde, 5-methyl-, oxime (6CI)
    • Inchi: 1S/C7H8N2O/c1-6-2-7(5-9-10)4-8-3-6/h2-5,10H,1H3
    • InChI Key: IYFVMQGAVJPVMB-UHFFFAOYSA-N
    • SMILES: ON=CC1=CN=CC(C)=C1

Computed Properties

  • Exact Mass: 136.063663g/mol
  • Monoisotopic Mass: 136.063663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 136.15g/mol
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.5Ų
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